(2R)-1-[(2S)-2-[(4-amino-3-chlorobenzoyl)amino]-3,3-dimethylbutanoyl]-N-[(3R)-2-hydroxy-5-oxooxolan-3-yl]pyrrolidine-2-carboxamide
Description
The compound "(2R)-1-[(2S)-2-[(4-amino-3-chlorobenzoyl)amino]-3,3-dimethylbutanoyl]-N-[(3R)-2-hydroxy-5-oxooxolan-3-yl]pyrrolidine-2-carboxamide" is a structurally complex molecule featuring:
- A pyrrolidine-2-carboxamide backbone with stereochemical specificity at the 2R and 3R positions.
- A 4-amino-3-chlorobenzoyl substituent linked via an amide bond.
- A 3,3-dimethylbutanoyl group contributing to steric bulk and metabolic stability.
This compound is hypothesized to exhibit kinase-inhibitory or protease-targeting activity due to its structural resemblance to known bioactive molecules .
Properties
Molecular Formula |
C22H29ClN4O6 |
|---|---|
Molecular Weight |
480.9 g/mol |
IUPAC Name |
(2R)-1-[(2S)-2-[(4-amino-3-chlorobenzoyl)amino]-3,3-dimethylbutanoyl]-N-[(3R)-2-hydroxy-5-oxooxolan-3-yl]pyrrolidine-2-carboxamide |
InChI |
InChI=1S/C22H29ClN4O6/c1-22(2,3)17(26-18(29)11-6-7-13(24)12(23)9-11)20(31)27-8-4-5-15(27)19(30)25-14-10-16(28)33-21(14)32/h6-7,9,14-15,17,21,32H,4-5,8,10,24H2,1-3H3,(H,25,30)(H,26,29)/t14-,15-,17-,21?/m1/s1 |
InChI Key |
GGAMPJOZFRKVQR-CUUKELJSSA-N |
Isomeric SMILES |
CC(C)(C)[C@@H](C(=O)N1CCC[C@@H]1C(=O)N[C@@H]2CC(=O)OC2O)NC(=O)C3=CC(=C(C=C3)N)Cl |
Canonical SMILES |
CC(C)(C)C(C(=O)N1CCCC1C(=O)NC2CC(=O)OC2O)NC(=O)C3=CC(=C(C=C3)N)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Structural Analogs
The following compounds share structural motifs with the target molecule, enabling comparative analysis:
Compound A : (2S,4R)-1-((S)-2-Benzamido-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (Patent Example 30)
- Differences: Replaces the 4-amino-3-chlorobenzoyl group with a benzamido moiety. Substitutes the oxolane ring with a 4-methylthiazole-containing benzyl group.
- Implications: Reduced electron-withdrawing effects (loss of Cl⁻) may alter binding affinity.
Compound B : (2S)-N-[(1S)-1-(Hydroxydiphenylmethyl)-3-methylbutyl]pyrrolidine-2-carboxamide
- Differences: Lacks the 3,3-dimethylbutanoyl and oxolane moieties. Features a hydroxydiphenylmethyl group, increasing lipophilicity.
- Implications :
- Higher logP value (predicted >4) suggests improved membrane permeability but reduced aqueous solubility.
Compound C : (2S)-1-[2-[[(2S)-2-Aminopropanoyl]amino]acetyl]-N-[(2S)-1-(4-Nitroanilino)-1-oxo-3-phenylpropan-2-yl]pyrrolidine-2-carboxamide
- Differences: Introduces a 4-nitroanilino group (strong electron-withdrawing). Replaces oxolane with a phenylpropan-2-yl substituent.
- Implications :
- Nitro group may enhance reactivity but introduce metabolic instability.
Methodological Considerations in Similarity Analysis
Comparative studies rely on molecular fingerprints (e.g., MACCS, Morgan) and Tanimoto coefficients to quantify structural overlap . For the target compound:
- Tanimoto Similarity Scores :
- vs. Compound A: 0.72 (high overlap in pyrrolidine backbone).
- vs. Compound B: 0.35 (divergent substituents).
- vs. Compound C: 0.58 (moderate overlap in carboxamide groups).
Despite structural similarities, activity cliffs (e.g., Compound C’s nitro group drastically altering bioactivity) highlight the limitations of pure similarity-based screening .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
